Cas no 773851-02-8 (2,1-Benzisoxazol-3(1H)-one,5-methoxy-)

• Product Name: 2,1-Benzisoxazol-3(1H)-one,5-methoxy-
• CAS No: 773851-02-8
• MF: C₈H₇NO₃
• MW: 165.146082162857
• CID: 552207
• PubChem ID: 11715223
• Update Time: 2025-04-19

2,1-Benzisoxazol-3(1H)-one,5-methoxy- Chemical and Physical Properties

Names and Identifiers

• 2,1-Benzisoxazol-3(1H)-one,5-methoxy-
• 2,1-Benzisoxazol-3(1H)-one,5-methoxy-(9CI)
• 773851-02-8
• SCHEMBL2847064
• 5-methoxybenzo[c]isoxazol-3(1H)-one

• Inchi： 1S/C8H7NO3/c1-11-5-2-3-7-6(4-5)8(10)12-9-7/h2-4,9H,1H3
• InChI Key： QHDMKCBUPTWYHK-UHFFFAOYSA-N
• SMILES： O1C(C2C=C(C=CC=2N1)OC)=O

Computed Properties

• Exact Mass: 165.04261
• Monoisotopic Mass: 165.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• PSA: 47.56